1-Palmitoylglycerol 3-phosphate

Specification

• Description: 1-Palmitoyl lysophosphatidic acid (1-Palmitoyl LPA) is a LPA analog containing palmitic acid at the sn-1 position. LPA binds to one of at least five different G protein-coupled receptors to mediate a variety of biological responses including cell proliferation, smooth muscle contraction, platelet aggregation, neurite retraction, and cell motility. Additionally, 1-palmitoyl LPA enhances the action of β-lactam antibiotics (ampicillin, piperacillin, and ceftazidime) on various strains of P. aeruginosa, a pathogen associated with pulmonary disease and pneumonia, via binding both Ca2+ and Mg2+.3; 1-Palmitoylglycerol 3-phosphate, also known as 1-hexadecanoyl-sn-glycero-3-phosphate or plpa, belongs to the class of organic compounds known as 1-acylglycerol-3-phosphates. These are lysophosphatidic acids where the glycerol is esterified with a fatty acid at O-1 position. 1-Palmitoylglycerol 3-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Palmitoylglycerol 3-phosphate has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, 1-palmitoylglycerol 3-phosphate is primarily located in the membrane (predicted from logP) and intracellular membrane. 1-Palmitoylglycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 1-palmitoylglycerol 3-phosphate is involved in cardiolipin biosynthesis CL(16:0/16:1(9Z)/16:1(9Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, cardiolipin biosynthesis CL(16:0/18:0/18:0/18:1(11Z)) pathway, cardiolipin biosynthesis CL(16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and cardiolipin biosynthesis CL(16:0/16:0/18:1(11Z)/18:1(9Z)) pathway. 1-Palmitoylglycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(16:0/22:2(13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:3(6Z, 9Z, 12Z)/18:2(9Z, 12Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:1(11Z)/18:2(9Z, 12Z)) pathway, and de novo triacylglycerol biosynthesis TG(16:0/14:0/24:1(15Z)) pathway. Outside of the human body, 1-palmitoylglycerol 3-phosphate can be found in a number of food items such as fenugreek, cucurbita (gourd), common sage, and amaranth. This makes 1-palmitoylglycerol 3-phosphate a potential biomarker for the consumption of these food products.; 1-palmitoylglycerol 3-phosphate is a monoacylglycerol phosphate having palmitoyl as the acyl group on O-1 and with the phosphate group on O-3. It is a conjugate acid of a 1-palmitoylglycerol 3-phosphate(2-).
• CAS No.: 22002-85-3
• Molecular Formula: C19H39O7P
• Molecular Weight: 410.5 g/mol
• IUPAC Name: (2-hydroxy-3-phosphonooxypropyl) hexadecanoate
• Standard InChI: InChI=1S/C19H39O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(21)25-16-18(20)17-26-27(22,23)24/h18,20H,2-17H2,1H3,(H2,22,23,24)
• Standard InChI Key: YNDYKPRNFWPPFU-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)O